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Introduction

Resveratrol, a naturally occurring polyphenol found in grapes, berries, and other plants, has
garnered significant attention for its potential therapeutic effects, including antioxidant, anti-
inflammatory, and cardioprotective properties. However, the bioavailability of resveratrol is
limited due to its rapid metabolism in the host. The gut microbiota plays a crucial role in the
biotransformation of resveratrol into its metabolites, which may possess distinct or enhanced
biological activities. One of the key microbial conversions is the reduction of resveratrol to
dihydroresveratrol. This technical guide provides an in-depth overview of this microbial
conversion, detailing the key bacterial players, the biochemical pathway, quantitative data on
the conversion process, and comprehensive experimental protocols for its study.

Key Bacterial Species and Enzymes in
Dihydroresveratrol Production

The conversion of resveratrol to dihydroresveratrol is primarily carried out by a select group
of anaerobic bacteria residing in the human gut. The most well-characterized species include:

o Slackia equolifaciens: A Gram-positive, anaerobic, non-spore-forming bacterium.[1][2]
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o Adlercreutzia equolifaciens: Another Gram-positive, anaerobic bacterium.[3]

e Eggerthella lenta: A common human gut commensal that has been shown to efficiently
metabolize resveratrol.[4]

Recent research has identified a novel enzyme, resveratrol reductase (RER), from Eggerthella
lenta that is responsible for this biotransformation.[4] This enzyme and its homologs represent
a new class of ene-reductases that catalyze the hydrogenation of the Ca-C[3 double bond of

resveratrol.[4]

Biochemical Pathway of Resveratrol to
Dihydroresveratrol

The conversion of resveratrol to dihydroresveratrol is a reductive process involving the
saturation of the double bond in the stilbene backbone of the resveratrol molecule. This single-
step hydrogenation reaction is catalyzed by bacterial reductases, such as the RER enzyme
from Eggerthella lenta.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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